Cas no 1448133-71-8 (4-(benzyloxy)-N-(thiophen-2-yl)methyl-1H-indole-2-carboxamide)

• Product Name: 4-(benzyloxy)-N-(thiophen-2-yl)methyl-1H-indole-2-carboxamide
• CAS No: 1448133-71-8
• MF: C₂₁H₁₈N₂O₂S
• MW: 362.444823741913
• CID: 6566555
• Update Time: 2025-07-02

4-(benzyloxy)-N-(thiophen-2-yl)methyl-1H-indole-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-(benzyloxy)-N-(thiophen-2-yl)methyl-1H-indole-2-carboxamide
• 4-phenylmethoxy-N-(thiophen-2-ylmethyl)-1H-indole-2-carboxamide

• Inchi： 1S/C21H18N2O2S/c24-21(22-13-16-8-5-11-26-16)19-12-17-18(23-19)9-4-10-20(17)25-14-15-6-2-1-3-7-15/h1-12,23H,13-14H2,(H,22,24)
• InChI Key： QHUSCNMNUCBHET-UHFFFAOYSA-N
• SMILES： N1C2=C(C(OCC3=CC=CC=C3)=CC=C2)C=C1C(NCC1SC=CC=1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxamides and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives Indolecarboxamides and derivatives

Additional information on 4-(benzyloxy)-N-(thiophen-2-yl)methyl-1H-indole-2-carboxamide

Introduction to 4-(benzyloxy)-N-(thiophen-2-yl)methyl-1H-indole-2-carboxamide (CAS No. 1448133-71-8)

4-(benzyloxy)-N-(thiophen-2-yl)methyl-1H-indole-2-carboxamide, identified by the CAS number 1448133-71-8, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the indole family, a class of molecules known for their diverse biological activities and therapeutic potential. The presence of both benzyloxy and thiophen-2-yl substituents in its molecular framework suggests a unique set of chemical properties that may contribute to its biological efficacy, making it a subject of interest for further research and development.

The indole core of 4-(benzyloxy)-N-(thiophen-2-yl)methyl-1H-indole-2-carboxamide is a well-documented scaffold in drug discovery, with numerous derivatives exhibiting pharmacological activities ranging from antimicrobial to anticancer effects. The benzyloxy group, attached at the 4-position of the indole ring, introduces a hydrophobic moiety that can influence solubility and metabolic stability, while the thiophen-2-yl group at the N-position adds a sulfur-containing heterocycle that is often associated with enhanced binding affinity to biological targets. This combination of structural features makes the compound a promising candidate for exploring novel therapeutic interventions.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential interactions of 4-(benzyloxy)-N-(thiophen-2-yl)methyl-1H-indole-2-carboxamide with biological targets such as enzymes and receptors. Studies suggest that the compound may exhibit inhibitory activity against certain kinases and transcription factors, which are key players in various disease pathways. The thiophen-2-yl moiety, in particular, has been shown to modulate the electronic properties of the molecule, potentially enhancing its binding interactions with protein targets.

In vitro studies have begun to unravel the pharmacological profile of 4-(benzyloxy)-N-(thiophen-2-yl)methyl-1H-indole-2-carboxamide, revealing its potential as an anti-inflammatory agent. The compound has demonstrated ability to suppress the production of pro-inflammatory cytokines in cell culture models, indicating its therapeutic relevance in conditions characterized by chronic inflammation. Additionally, preliminary data suggest that it may possess antioxidant properties, further extending its potential applications in diseases where oxidative stress plays a significant role.

The synthesis of 4-(benzyloxy)-N-(thiophen-2-yl)methyl-1H-indole-2-carboxamide presents unique challenges due to its complex structure. However, modern synthetic methodologies have facilitated efficient access to this compound, allowing for rapid exploration of its derivatives. Researchers are employing techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations to optimize yield and purity. These advancements in synthetic chemistry are crucial for enabling further structural modifications and improving pharmacological outcomes.

The pharmacokinetic properties of 4-(benzyloxy)-N-(thiophen-2-yl)methyl-1H-indole-2-carboxamide are also under investigation. Understanding how the compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for assessing its clinical potential. Preliminary studies indicate that the presence of both hydrophobic and polar functional groups may influence its bioavailability and metabolic clearance rates. Further research is needed to optimize these parameters for therapeutic applications.

Given its structural complexity and promising biological activities, 4-(benzyloxy)-N-(thiophen-2-yl)methyl-1H-indole-2-carboxamide represents an exciting area for future research in medicinal chemistry. Collaborative efforts between synthetic chemists and biologists will be instrumental in elucidating its full therapeutic potential. As computational tools continue to evolve, so too will our ability to predict and validate the interactions between this compound and its biological targets.

The integration of high-throughput screening technologies with traditional pharmacological assays will further accelerate the discovery process for derivatives of 4-(benzyloxy)-N-(thiophen-2-yl)methyl-1H-indole-2-carboxamide. By identifying new analogs with enhanced potency and selectivity, researchers can pave the way for novel treatments targeting a wide range of diseases. The indole scaffold remains one of the most versatile platforms in drug discovery, and compounds like 1448133-71-8 highlight its continued relevance in addressing unmet medical needs.

In conclusion,4-(benzyloxy)-N-(thiophen-2-y l)methyl -1H -ind ole - 2 -car boxam ide (CAS No . 1448133 -71 -8) is a structurally intriguing molecule with significant therapeutic potential. Its unique combination of functional groups positions it as a valuable candidate for further exploration in pharmaceutical research . As our understanding of molecular interactions advances , so too will our ability to harness compounds like this one for improving human health . The journey from discovery to clinical application is long , but compounds such as this one offer hope for innovative solutions in medicine .